Cas no 6335-85-9 ( )

• Product name: &nbsp
• CAS No: 6335-85-9
• MF: C₂₁H₁₆O
• MW: 284.35114
• CID: 959911
• PubChem ID: 236389

  Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-4b-phenyl-4b,8b-dihydrobenzo[3',4']cyclobuta[1',2':3,4]cyclobuta[1,2]benzene
• AC1L5WI3
• AC1Q57HQ
• AG-K-16821
• AR-1C4245
• CTK5B8787
• NSC38827
• NSC-38827
• DTXSID60284763
• 6335-85-9
•  

• Inchi： InChI=1S/C21H16O/c1-22-18-13-7-12-17-19(18)20-15-10-5-6-11-16(15)21(17,20)14-8-3-2-4-9-14/h2-13,20H,1H3
• InChI Key： SGTVWVPUEIGFSA-UHFFFAOYSA-N
• SMILES： COC1=CC=CC2=C1C3C2(C4=CC=CC=C34)C5=CC=CC=C5

Computed Properties

• Exact Mass: 284.12018
• Monoisotopic Mass: 284.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 9.23
• LogP: 4.48850